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The theoretical capacity of a battery electrode material represents the total amount of charge

that can be stored per unit mass if the electrochemical reaction proceeds to completion under

ideal conditions. For spinel LiMn₂O₄ (LMO), the theoretical capacity is approximately 148

mAh/g.[1] This value is calculated based on the complete extraction of one lithium ion per

formula unit.

In practice, the achievable capacity, known as the practical capacity, is significantly lower than

the theoretical value. The practical capacity of LMO typically ranges from 95 to 135 mAh/g, and

is highly dependent on factors such as the discharge rate (C-rate), operating temperature, and

electrode manufacturing processes.[2][3] The discrepancy between theoretical and practical

capacity arises from several intrinsic material limitations and degradation mechanisms that

occur during electrochemical cycling.

Here is a summary of the theoretical and typical practical capacities of LMO cathodes at

various C-rates:
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Parameter Value Reference

Theoretical Capacity ~148 mAh/g [1]

Practical Capacity (0.1C) ~125.9 mAh/g [4]

Practical Capacity (0.2C) ~143.4 mAh/g [5]

Practical Capacity (1C) ~100 - 122 mAh/g [3][5]

Practical Capacity (2C) ~102.5 mAh/g [3]

Practical Capacity (5C) ~88.5 mAh/g [3]

Practical Capacity (9C) ~47.5 mAh/g (50% of initial) [2]

Practical Capacity (20C) ~58 mAh/g [3]

Practical Capacity (30C) >120 mAh/g [5]

Practical Capacity (50C)
~70 mAh/g (70% of 1C

capacity)
[3]

Core Degradation Mechanisms Limiting Practical
Capacity
The reduction in practical capacity from the theoretical maximum in LMO cathodes is primarily

attributed to two interconnected degradation mechanisms: Manganese (Mn) dissolution and the

Jahn-Teller distortion.

Manganese Dissolution
Manganese dissolution is a significant contributor to capacity fade in LMO cathodes. This

process involves the loss of manganese ions from the cathode's crystal structure into the

electrolyte. The dissolution is primarily driven by two chemical reactions:

Disproportionation of Mn³⁺: In the presence of an acidic electrolyte, Mn³⁺ ions can undergo a

disproportionation reaction, forming soluble Mn²⁺ and solid Mn⁴⁺. The chemical equation for

this process is: 2Mn³⁺(solid) → Mn⁴⁺(solid) + Mn²⁺(electrolyte)[6]
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Acidic Corrosion by HF: Trace amounts of water in the electrolyte can react with the common

lithium salt electrolyte, LiPF₆, to form hydrofluoric acid (HF). This acid can then attack the

LMO surface, leading to the dissolution of manganese. The reaction is as follows:

2LiMn₂O₄(solid) + 4HF(electrolyte) → 3MnO₂(solid) + MnF₂(electrolyte) + 2LiF(solid) +

2H₂O(electrolyte)

The dissolved Mn²⁺ ions can migrate to the anode and interfere with the solid electrolyte

interphase (SEI), leading to increased impedance and further capacity loss.
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Manganese Dissolution Pathways in LMO Cathodes.

Jahn-Teller Distortion
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The Jahn-Teller distortion is a geometric distortion of a non-linear molecule that reduces its

symmetry and energy. In the context of LMO, this distortion occurs due to the presence of high-

spin Mn³⁺ ions in the crystal lattice. The Mn³⁺ ion has an unpaired electron in its e_g orbital,

which leads to an elongation of the Mn-O bonds in the MnO₆ octahedra.

This distortion transforms the crystal structure from a stable cubic spinel (Fd-3m) to a less

stable tetragonal phase (I4₁/amd) upon deep discharge (high lithium content).[7][8] This phase

transition is accompanied by a significant volume change, which induces mechanical stress

and strain within the cathode particles. Over repeated charge-discharge cycles, this stress can

lead to particle cracking, loss of electrical contact, and ultimately, a decline in capacity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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